Discrimination of cryptochirality in chiral isotactic polystyrene by asymmetric autocatalysis†

Chemical Communications Pub Date: 2009-08-21 DOI: 10.1039/B912813A

Abstract

Chiral isotactic polystyrenes induce the enantioselective addition of diisopropylzinc to pyrimidine-5-carbaldehyde, affording the enantiomerically enriched pyrimidyl alkanol with the corresponding absolute configuration to that of cryptochiral polystyrenes in conjunction with asymmetric autocatalysis.

Graphical abstract: Discrimination of cryptochirality in chiral isotactic polystyrene by asymmetric autocatalysis
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